Cas no 138886-88-1 (2-(3,4-Dimethoxyphenyl)-3,4,4-triethoxycyclobut-2-en-1-one)
138886-88-1 structure
Product Name:2-(3,4-Dimethoxyphenyl)-3,4,4-triethoxycyclobut-2-en-1-one
CAS No:138886-88-1
MF:C18H24O6
MW:336.379566192627
CID:2773604
PubChem ID:71342553
Update Time:2025-04-21
2-(3,4-Dimethoxyphenyl)-3,4,4-triethoxycyclobut-2-en-1-one Chemical and Physical Properties
Names and Identifiers
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- 2-(3,4-Dimethoxyphenyl)-3,4,4-triethoxycyclobut-2-en-1-one
- DTXSID00769302
- 138886-88-1
-
- Inchi: 1S/C18H24O6/c1-6-22-17-15(16(19)18(17,23-7-2)24-8-3)12-9-10-13(20-4)14(11-12)21-5/h9-11H,6-8H2,1-5H3
- InChI Key: CMWAQOMYFXVRKN-UHFFFAOYSA-N
- SMILES: O(CC)C1(C(C(C2C=CC(=C(C=2)OC)OC)=C1OCC)=O)OCC
Computed Properties
- Exact Mass: 336.15728848Da
- Monoisotopic Mass: 336.15728848Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 9
- Complexity: 466
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 63.2Ų
2-(3,4-Dimethoxyphenyl)-3,4,4-triethoxycyclobut-2-en-1-one Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
138886-88-1 (2-(3,4-Dimethoxyphenyl)-3,4,4-triethoxycyclobut-2-en-1-one) Related Products
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